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Compound of Interest

Compound Name: 5-Fluoro-2-(methylthio)pyrimidine

CAS No.: 6090-37-5

Cat. No.: B1439256

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 5-Fluoro-2-
(methylthio)pyrimidine

Abstract
5-Fluoro-2-(methylthio)pyrimidine is a pivotal heterocyclic building block in modern medicinal

chemistry. Its unique substitution pattern, featuring a fluorine atom at the 5-position and a

methylthio group at the 2-position, imparts specific electronic and steric properties that are

highly valuable in the design of targeted therapeutics, particularly kinase inhibitors. This

technical guide provides a comprehensive overview of the core physicochemical properties of

this compound, intended for researchers, chemists, and professionals in drug development. We

will delve into its chemical identity, detail the experimental protocols for determining its key

physical parameters, explore its spectroscopic signature, and discuss its reactivity and stability

profile. This document is structured to serve not only as a repository of known data but also as

a practical guide for the empirical characterization of this and similar molecules.
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The foundational step in characterizing any chemical entity is to establish its unambiguous

identity. 5-Fluoro-2-(methylthio)pyrimidine is a derivative of pyrimidine, a diazine heterocycle

that forms the basis for nucleobases like cytosine, thymine, and uracil.[1][2] The strategic

placement of its functional groups is key to its utility. The fluorine atom at C5 acts as a

bioisostere for hydrogen but significantly alters the electronic properties of the ring, often

enhancing binding affinity and improving metabolic stability.[2] The methylthio group at C2 is a

versatile chemical handle; it can be readily displaced by nucleophiles or oxidized to the

corresponding sulfoxide or sulfone, which dramatically increases the electrophilicity of the C2

position, making it an excellent leaving group for further derivatization.[3]

Property Value Source(s)

IUPAC Name
5-fluoro-2-

(methylthio)pyrimidine
[4][5]

Alternate Name
5-fluoro-2-

methylsulfanylpyrimidine
[5]

CAS Number 6090-37-5 [4][6][7]

Molecular Formula C₅H₅FN₂S [4][6][8]

Molecular Weight 144.17 g/mol [4][6][9]

Canonical SMILES CSC1=NC=C(C=N1)F [4]

InChI Key
WEAVCBHOSOOGMZ-

UHFFFAOYSA-N
[4][5]

Calculated LogP 1.50 [10]

Workflow for Comprehensive Physicochemical
Characterization
A thorough understanding of a compound's physicochemical properties is non-negotiable in

drug discovery, as these parameters govern its absorption, distribution, metabolism, and

excretion (ADME) profile. The following workflow outlines the logical sequence for

characterizing a key synthetic intermediate like 5-Fluoro-2-(methylthio)pyrimidine.
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Figure 1. Workflow for Physicochemical Profiling
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Figure 2. Key Reactivity Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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